Cas no 1256837-12-3 (1-(3-bromo-5-methylpyridin-2-yl)ethan-1-one)

• Product Name: 1-(3-bromo-5-methylpyridin-2-yl)ethan-1-one
• CAS No: 1256837-12-3
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 6397439
• PubChem ID: 129958357
• Update Time: 2024-01-16

1-(3-bromo-5-methylpyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-methylpyridin-2-yl)ethan-1-one
• Ethanone, 1-(3-bromo-5-methyl-2-pyridinyl)-
• 1-(3-Bromo-5-methylpyridin-2-yl)ethanone
• EN300-7720748
• 1256837-12-3

• Inchi： 1S/C8H8BrNO/c1-5-3-7(9)8(6(2)11)10-4-5/h3-4H,1-2H3
• InChI Key： USGZEEDVKCFSTD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=NC=C(C)C=C1Br)C

Computed Properties

• Exact Mass: 212.97893g/mol
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.459±0.06 g/cm3(Predicted)
• Boiling Point: 275.0±40.0 °C(Predicted)
• pka: 0.70±0.10(Predicted)